Cas no 2171743-83-0 (3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid)

• Product Name: 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid
• CAS No: 2171743-83-0
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6149647
• PubChem ID: 165456861
• Update Time: 2025-06-27

3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid
• 2171743-83-0
• EN300-1520860
• 3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylpropanoic acid

• Inchi： 1S/C24H28N2O5/c1-4-26(13-15(2)23(28)29)22(27)16(3)25-24(30)31-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,15-16,21H,4,13-14H2,1-3H3,(H,25,30)(H,28,29)
• InChI Key： JIQVSNVVVASWHX-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(N(CC)CC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid

3-N-Ethyl-2-{(9H-Fluoren-9-yl)methoxycarbonylamino}propanamido-2-methylpropanoic Acid

The compound 3-N-Ethyl-2-{(9H-Fluoren-9-yl)methoxycarbonylamino}propanamido-2-methylpropanoic Acid, with the CAS number 2171743-83-0, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a feature that is commonly utilized in peptide synthesis and other advanced chemical processes.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in stabilizing the molecule during synthesis. This stability is particularly advantageous in the context of drug delivery systems, where maintaining the integrity of complex molecules is essential for their efficacy. Researchers have explored the use of this compound as a precursor for bioactive molecules, leveraging its structural versatility to design compounds with enhanced pharmacokinetic properties.

One of the most intriguing aspects of 3-N-Ethyl-2-{(9H-Fluoren-9-yl)methoxycarbonylamino}propanamido-2-methylpropanoic Acid is its ability to participate in various click chemistry reactions. These reactions, which are known for their efficiency and selectivity, have opened new avenues for the construction of complex molecular architectures. By incorporating this compound into click chemistry frameworks, scientists have been able to create materials with unprecedented functionality, ranging from advanced polymers to nanoscale drug delivery vehicles.

In addition to its synthetic applications, this compound has also been investigated for its potential in biotechnology. The presence of the Fmoc group allows for precise control over the molecule's reactivity, making it an ideal candidate for use in enzyme-catalyzed reactions. Recent breakthroughs in enzymatic synthesis have demonstrated that this compound can serve as a substrate for highly specific transformations, paving the way for more sustainable and efficient chemical manufacturing processes.

The structural uniqueness of 3-N-Ethyl-2-{(9H-Fluoren-9-yl)methoxycarbonylamino}propanamido-2-methylpropanoic Acid also lends itself to applications in materials science. Its ability to form stable covalent bonds under mild conditions has made it a valuable component in the synthesis of advanced materials such as self-healing polymers and stimuli-responsive gels. These materials hold promise for revolutionizing industries ranging from electronics to healthcare.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound with unprecedented accuracy. By employing state-of-the-art quantum mechanical models, scientists have gained insights into the molecule's electronic structure and reactivity patterns. These findings have not only deepened our understanding of the compound but also provided valuable guidance for its optimization and practical application.

In conclusion, 3-N-Ethyl-2-{(9H-Fluoren-9-yl)methoxycarbonylamino}propanamido-2-methylpropanoic Acid stands as a testament to the ingenuity and precision of modern chemical synthesis. Its unique structure and versatile functional groups make it a valuable tool across multiple disciplines, from drug discovery to materials engineering. As research continues to uncover new applications and capabilities of this compound, its impact on science and technology is poised to grow significantly.